Cas no 80407-72-3 (arginine butyrate)

• Product name: arginine butyrate
• CAS No: 80407-72-3
• MF: C₆H₁₄N₄O₂^.C₄H₈O₂
• MW: 262.30608
• CID: 707681
• PubChem ID: 23622962

arginine butyrate Chemical and Physical Properties

Names and Identifiers

• arginine butyrate
• N⁵-(Diaminomethylene)-L-ornithine - butanoic acid (1:1)
• L-Arginine, butanoate (3:4)
• 80407-72-3
• Vx-105
• (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid;butanoic acid
• HQK-1004
• L-Arginine butyrate (3:4)
• UNII-IK8S1P79MU
• IK8S1P79MU
• L-Arginine butanoate
• Q27280766
• L-Arginine, monobutanoate
• ARGININE BUTANOATE [WHO-DD]
• VX 105
• DTXSID60942437

• Inchi： InChI=1S/3C6H14N4O2.4C4H8O2/c3*7-4(5(11)12)2-1-3-10-6(8)9;4*1-2-3-4(5)6/h3*4H,1-3,7H2,(H,11,12)(H4,8,9,10);4*2-3H2,1H3,(H,5,6)/t3*4-;;;;/m000..../s1
• InChI Key： ZVEMACCDKBQNGX-KALODSIISA-N
• SMILES： CCCC(=O)O.CCCC(=O)O.CCCC(=O)O.CCCC(=O)O.C(CC(C(=O)O)N)CN=C(N)N.C(CC(C(=O)O)N)CN=C(N)N.C(CC(C(=O)O)N)CN=C(N)N

Computed Properties

• Exact Mass: 874.54474508g/mol
• Monoisotopic Mass: 874.54474508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 60
• Rotatable Bond Count: 23
• Complexity: 226
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 532Ų